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Compound of Interest

Compound Name: 2-Naphthamide

Cat. No.: B1196476 Get Quote

An In-depth Technical Guide to Naphthalene-2-carboxamide

Introduction
Naphthalene-2-carboxamide, also known as 2-naphthamide, is an aromatic amide compound.

It is structurally defined as a naphthalenecarboxamide that results from the formal

condensation of the carboxyl group of 2-naphthoic acid with ammonia[1][2][3]. This compound

and its derivatives are of significant interest to researchers in medicinal chemistry and materials

science due to their wide range of pharmacological activities, including anticancer,

antimicrobial, and anti-inflammatory properties[4][5][6]. This guide provides a comprehensive

overview of the core physical and chemical characteristics of Naphthalene-2-carboxamide,

detailed experimental protocols, and insights into its biological significance.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Naphthalene-2-carboxamide are

summarized below. These properties are crucial for its handling, characterization, and

application in various research and development settings.
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Property Value Source(s)

Molecular Formula C₁₁H₉NO [1][2][7]

Molecular Weight 171.2 g/mol [1][2]

CAS Number 2243-82-5 [1][2][7]

Appearance White to off-white solid [2][7]

Melting Point 192-194°C [1][2][8]

Boiling Point 402°C [1][2][7]

Density 1.203 g/cm³ [1][2][7]

Flash Point 197°C [1][2][7]

pKa (Predicted) 16.00 ± 0.30 [1][2]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[1][2][7]

Spectral Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

Naphthalene-2-carboxamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are standard

methods for confirming the structure of naphthalene derivatives[9][10].

Infrared (IR) Spectroscopy: IR spectra provide information about the functional groups

present. For naphthalene derivatives, characteristic bands include C-H stretching from the

aromatic ring and vibrations related to the carboxamide group[11].

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound. GC-MS data is available for Naphthalene-2-

carboxamide[3].

UV-Vis Spectroscopy: The ultraviolet-visible spectra of naphthalene derivatives typically

show strong absorption in the UV region resulting from π-π* transitions within the aromatic
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system[12][13].

Experimental Protocols
Detailed methodologies for the synthesis and purification of Naphthalene-2-carboxamide are

critical for obtaining high-purity material for research.

Synthesis of Naphthalene-2-carboxamide
Naphthalene-2-carboxamide is typically synthesized via the amidation of 2-naphthoic acid. A

general procedure is as follows:

Activation of Carboxylic Acid: 2-Naphthoic acid is converted to a more reactive species, such

as an acyl chloride or an activated ester. For instance, reacting 2-naphthoic acid with thionyl

chloride (SOCl₂) or oxalyl chloride can yield 2-naphthoyl chloride.

Amidation: The activated 2-naphthoyl derivative is then reacted with an ammonia source

(e.g., aqueous ammonia, ammonium hydroxide) to form the amide. The reaction is often

performed in an appropriate solvent like dichloromethane or tetrahydrofuran at controlled

temperatures.

Work-up: After the reaction is complete, the mixture is typically washed with water and brine

to remove any unreacted starting materials and by-products. The organic layer is then dried

over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under

reduced pressure to yield the crude product.

A related synthesis for a derivative involves condensing 6-methoxynaphthalene-2-carboxylic

acid with specific amines using dicyclohexylcarbodiimide (DCC) as a coupling agent in a

solvent like dimethylformamide (DMF)[14].
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General Synthesis Workflow
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Caption: General workflow for the synthesis and purification of Naphthalene-2-carboxamide.

Purification Protocol: Recrystallization
A common and effective method for purifying Naphthalene-2-carboxamide is recrystallization

from ethanol[1][2].
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Dissolution: The crude Naphthalene-2-carboxamide is dissolved in a minimal amount of hot

ethanol.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to

remove them.

Crystallization: The hot, clear solution is allowed to cool slowly to room temperature, and

then may be further cooled in an ice bath to promote the formation of crystals.

Isolation: The purified crystals are collected by vacuum filtration.

Washing: The collected crystals are washed with a small amount of cold ethanol to remove

any remaining soluble impurities.

Drying: The crystals are dried under vacuum to remove any residual solvent. The melting

point of the purified crystals can be measured to assess their purity, which should be sharp

and within the literature range (192-194°C)[1][2][8].

Biological Activity and Signaling Pathways
Derivatives of naphthalene-2-carboxamide have demonstrated a variety of biological activities,

making them promising candidates for drug development.

Anticancer Activity: Certain naphthalene derivatives have shown potent cytotoxic activity

against cancer cell lines[15]. For example, some hybrids have been found to suppress the

proliferation of human breast cancer cells (MCF7) and induce apoptosis by modulating the

IL6/JAK2/STAT3 signaling pathway[6]. The IL6/JAK2/STAT3 pathway is a critical regulator of

cell proliferation, survival, and differentiation, and its dysregulation is often implicated in

cancer.

Multidrug Resistance (MDR) Reversal: A novel class of N-[3-(4-substituted-1-piperazinyl)

propyl]-6-methoxy naphthalene-2-carboxamides has been designed and synthesized as

agents to reverse multidrug resistance in cancer cells[14]. These compounds were shown to

be effective in reversing adriamycin resistance in a murine lymphocytic leukemia cell line[14].

Tubulin Polymerization Inhibition: Some naphthalene-containing enamides act as inhibitors

of intracellular tubulin assembly, leading to cell cycle arrest at the G2/M phase and
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subsequent apoptosis in cancer cells[15][16].

Keap1-Nrf2 Inhibition: A naphthalene-sulfonamido derivative has been identified as a non-

covalent inhibitor of the Keap1-Nrf2 interaction, showing therapeutic potential in treating

cerebral ischemia/reperfusion injury by promoting the nuclear translocation of Nrf2[17].

Antimicrobial and Anti-inflammatory Activity: Naphthalene derivatives have been reported to

possess a wide range of pharmacological activities, including antimicrobial and anti-

inflammatory properties[4][5][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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